Cas no 254438-54-5 ((2S,3S)-3-Amino-2-hydroxyheptanoic acid)

• Product Name: (2S,3S)-3-Amino-2-hydroxyheptanoic acid
• CAS No: 254438-54-5
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 67257
• PubChem ID: 20639967
• Update Time: 2025-06-16

(2S,3S)-3-Amino-2-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Amino-2-hydroxyheptanoic acid
• heptanoic acid, 3-amino-2-hydroxy-, (2S,3S)-
• 254438-54-5
• MFCD08669356
• Heptanoic acid,3-amino-2-hydroxy-, (2S,3S)-
• SCHEMBL10310671
• DTXSID50609209

• Inchi： 1S/C7H15NO3/c1-2-3-4-5(8)6(9)7(10)11/h5-6,9H,2-4,8H2,1H3,(H,10,11)/t5-,6-/m0/s1
• InChI Key： OLXJKXTUQZYCKF-WDSKDSINSA-N
• SMILES： O[C@H](C(=O)O)[C@H](CCCC)N

Computed Properties

• Exact Mass: 161.10500
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 0.64970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-3-Amino-2-hydroxyheptanoic acid

Introduction to (2S,3S)-3-Amino-2-hydroxyheptanoic Acid (CAS No. 254438-54-5)

(2S,3S)-3-Amino-2-hydroxyheptanoic acid, identified by its CAS number 254438-54-5, is a chiral non-proteinogenic amino acid with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration at the 2S and 3S positions, has garnered attention for its potential applications in drug development, enzyme inhibition, and as a building block for more complex molecular architectures.

The unique structural features of (2S,3S)-3-Amino-2-hydroxyheptanoic acid make it a valuable intermediate in the synthesis of various bioactive molecules. Its enantiomeric purity is crucial for ensuring the efficacy and safety of pharmaceutical formulations, as even minor stereochemical deviations can lead to significant differences in biological activity. The compound's ability to participate in stereoselective reactions further enhances its utility in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for medicinal applications. The stereochemistry of (2S,3S)-3-Amino-2-hydroxyheptanoic acid aligns well with this trend, as it provides a versatile scaffold for constructing chiral drugs that can interact selectively with biological targets. This has led to numerous studies exploring its role in the synthesis of protease inhibitors, kinase inhibitors, and other pharmacologically relevant molecules.

One of the most compelling aspects of (2S,3S)-3-Amino-2-hydroxyheptanoic acid is its potential as a precursor for more complex amino acids and peptides. Its bifunctional nature—possessing both an amino group and a hydroxyl group—allows for diverse chemical modifications, enabling the creation of novel analogs with tailored properties. This flexibility has been exploited in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as susceptibility to enzymatic degradation.

The pharmaceutical industry has shown particular interest in using (2S,3S)-3-Amino-2-hydroxyheptanoic acid as a building block for antiviral and anticancer agents. For instance, studies have demonstrated its utility in constructing peptidomimetics that target viral proteases, thereby inhibiting viral replication. Similarly, its incorporation into kinase inhibitors has shown promise in preclinical trials for certain types of cancer. These findings underscore the compound's potential as a key intermediate in the development of next-generation therapeutics.

Advances in synthetic methodologies have also contributed to the growing interest in (2S,3S)-3-Amino-2-hydroxyheptanoic acid. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled the efficient production of enantiomerically pure forms of this compound on an industrial scale. These improvements have not only reduced costs but also enhanced the accessibility of high-quality starting materials for drug discovery programs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between (2S,3S)-3-Amino-2-hydroxyheptanoic acid and biological targets. By predicting binding affinities and optimizing molecular structures, researchers can design more effective derivatives with improved pharmacokinetic properties. This computational approach complements experimental efforts by providing rapid screening tools and insights into structural optimization strategies.

In conclusion, (2S,3S)-3-Amino-2-hydroxyheptanoic acid (CAS No. 254438-54-5) represents a significant advancement in pharmaceutical chemistry due to its unique stereochemical properties and versatile synthetic applications. Its role as a key intermediate in drug development continues to be explored through interdisciplinary research efforts combining organic synthesis, biochemistry, and computational modeling. As our understanding of its potential expands, so too does its importance in addressing unmet medical needs.